N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate
Overview
Description
N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate, also known as BNN-20, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNN-20 is a piperidinecarboxamide derivative that has been synthesized through various methods.
Mechanism of Action
N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate acts on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and glutamate. It has been shown to inhibit the release of pro-inflammatory cytokines and reduce the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. This compound also exhibits antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain. It has also been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases. This compound has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its potential use in the treatment of drug addiction.
Advantages and Limitations for Lab Experiments
N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate has several advantages for lab experiments, including its high purity and stability. However, this compound is still a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. In addition, the synthesis of this compound can be complex and time-consuming, which may limit its availability for research purposes.
Future Directions
There are several future directions for the research of N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate. One area of interest is the potential use of this compound in the treatment of drug addiction and withdrawal symptoms. Further research is needed to fully understand the mechanism of action of this compound in this context. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additional studies are needed to determine the efficacy and safety of this compound in these conditions. Finally, the optimization of the synthesis of this compound may lead to increased availability and use in scientific research.
Conclusion
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in the treatment of inflammation, pain, neurodegenerative diseases, and drug addiction. Its mechanism of action involves the modulation of neurotransmitters and inhibition of neuroinflammation. Further research is needed to fully understand the potential of this compound and its limitations.
Scientific Research Applications
N-benzyl-N-butyl-1-(1-naphthylmethyl)-4-piperidinecarboxamide oxalate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and neuroprotective effects. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In addition, this compound has shown promise in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
N-benzyl-N-butyl-1-(naphthalen-1-ylmethyl)piperidine-4-carboxamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N2O.C2H2O4/c1-2-3-18-30(21-23-10-5-4-6-11-23)28(31)25-16-19-29(20-17-25)22-26-14-9-13-24-12-7-8-15-27(24)26;3-1(4)2(5)6/h4-15,25H,2-3,16-22H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHWQWHHSFQTCAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H36N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.